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Compound of Interest

Compound Name: Neuropeptide Y5 receptor ligand-1

Cat. No.: B10816625

NPY5R Signaling Pathways

Upon agonist binding, NPY5R undergoes a conformational change, activating heterotrimeric G-
proteins. The primary pathways include:

» Gai-mediated cAMP Inhibition: The activated Gai subunit inhibits adenylyl cyclase, reducing
the conversion of ATP to CAMP.

o MAPK/ERK Activation: NPY5R stimulation can lead to the phosphorylation and activation of
ERK1/2 (p44/42 MAPK), a key regulator of cell proliferation, survival, and differentiation.[3][5]
This can occur through Gy subunit signaling or transactivation of receptor tyrosine kinases.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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